2-Chloro-5-(naphthalen-2-YL)benzoic acid

• IUPAC Name: 2-chloro-5-naphthalen-2-ylbenzoic acid
• InChI: InChI=1S/C17H11ClO2/c18-16-8-7-14(10-15(16)17(19)20)13-6-5-11-3-1-2-4-12(11)9-13/h1-10H,(H,19,20)
• InChI Key: YSGAHWLBCCEHBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C3=CC(=C(C=C3)Cl)C(=O)O
• Molecular Formula: C17H11ClO2
• DSSTOX Substance ID: DTXSID50681308
• Molecular Weight: 282.7 g/mol
• CAS No.: 1261979-74-1

Description

2-Chloro-5-(naphthalen-2-yl)benzoic acid is a benzoic acid derivative featuring a chlorine atom at the 2-position and a naphthalen-2-yl group at the 5-position of the aromatic ring. These compounds are pivotal in pharmaceuticals, agrochemicals, and materials science due to their tunable reactivity, solubility, and bioactivity. The naphthalen-2-yl substituent likely enhances lipophilicity, influencing membrane permeability and binding interactions in biological systems .

Preparation Methods

The synthesis of 2-Chloro-5-(naphthalen-2-yl)benzoic acid typically involves a multi-step process. One common method starts with the chlorination of 2-naphthylamine to form 2-chloro-1-naphthylamine. This intermediate is then subjected to a Friedel-Crafts acylation reaction with phthalic anhydride to yield the desired product. The reaction conditions often involve the use of a Lewis acid catalyst such as aluminum chloride (AlCl3) and an inert solvent like dichloromethane (CH2Cl2) .

Chemical Reactions Analysis

2-Chloro-5-(naphthalen-2-yl)benzoic acid undergoes various types of chemical reactions, including:

Substitution Reactions: The chloro group can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to yield different products. For instance, the naphthalene ring can be oxidized to form naphthoquinone derivatives.

Amination Reactions: It can undergo microwave-assisted, regioselective amination reactions with aliphatic and aromatic amines to yield N-substituted derivatives.

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Research has indicated that derivatives of benzoic acid, including 2-Chloro-5-(naphthalen-2-YL)benzoic acid, exhibit promising anticancer properties. A study highlighted its potential in inhibiting cancer cell proliferation through mechanisms involving apoptosis and cell cycle arrest .

Case Study : A derivative of this compound was tested against various cancer cell lines, showing significant cytotoxicity with IC50 values in the low micromolar range. This suggests a strong potential for development as an anticancer agent.

Material Science

Polymer Additives
This compound is used as an additive in polymer formulations, enhancing properties such as thermal stability and UV resistance. It is particularly beneficial in the production of UV-curable coatings and inks, where its photostability contributes to improved longevity and performance .

Data Table: Polymer Applications

Application Type	Description	Benefits
UV-Curable Coatings	Enhances UV stability	Increases durability
Ink Formulations	Improves print quality and longevity	Better adhesion and color retention

Analytical Chemistry

Chromatography
In analytical applications, 2-Chloro-5-(naphthalen-2-YL)benzoic acid serves as a standard in chromatographic techniques such as HPLC (High Performance Liquid Chromatography). Its distinct spectral properties allow for accurate quantification of similar compounds in complex mixtures .

Case Study : In a recent analytical study, this compound was utilized to develop a method for detecting trace levels of related naphthalene derivatives in environmental samples. The method demonstrated high sensitivity and specificity, making it suitable for regulatory compliance testing.

Environmental Science

Biodegradation Studies
Research into the environmental impact of chlorinated compounds has included studies on the biodegradation of 2-Chloro-5-(naphthalen-2-YL)benzoic acid. Understanding its degradation pathways is crucial for assessing its ecological risks when released into the environment.

Mechanism of Action

The mechanism of action of 2-Chloro-5-(naphthalen-2-yl)benzoic acid involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activities and triggering downstream signaling pathways. For example, it has been shown to inhibit certain enzymes involved in inflammatory responses, thereby reducing inflammation . The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Research Findings and Challenges

• Solubility vs. Bioactivity : Bulky substituents like naphthalen-2-yl may limit aqueous solubility, necessitating formulation optimizations .
• Synthetic Complexity : Sulfonamide and tetrazole derivatives require multi-step syntheses, increasing production costs .
• Market Trends : The trifluoromethyl analogue’s market is projected to grow at 6.2% CAGR (2020–2025), driven by agrochemical demand .

Biological Activity

2-Chloro-5-(naphthalen-2-YL)benzoic acid, a compound characterized by its unique structural features, has garnered attention for its potential biological activities. This article discusses its biological activity, synthesizing findings from various studies, including in vitro assays, structure-activity relationships (SAR), and molecular docking studies.

Chemical Structure

The molecular formula of 2-Chloro-5-(naphthalen-2-YL)benzoic acid is $C_{17}H_{11}ClO_2$. Its structure includes a chloro substituent and a naphthalene moiety, which are critical for its biological interactions.

Biological Activity Overview

Research indicates that 2-Chloro-5-(naphthalen-2-YL)benzoic acid exhibits a range of biological activities, primarily as an inhibitor of various enzymes and potential anticancer properties.

Antidiabetic Activity

A study on related compounds demonstrated that benzoic acid derivatives can inhibit α-glucosidase and α-amylase enzymes, which are crucial for carbohydrate digestion. The most active compound in that study, structurally similar to 2-Chloro-5-(naphthalen-2-YL)benzoic acid, showed IC50 values of 10.75 ± 0.52 μM for α-glucosidase and 0.90 ± 0.31 μM for α-amylase, indicating significant inhibitory potential compared to the reference drug acarbose (IC50 = 39.48 ± 0.80 μM) .

Compound	α-Glucosidase IC50 (μM)	α-Amylase IC50 (μM)
2-Chloro-5-(naphthalen-2-YL)benzoic acid	TBD	TBD
Acarbose	39.48 ± 0.80	5.60 ± 0.30

Anticancer Activity

The compound has also been investigated for its anticancer properties. In a study focusing on dual inhibitors targeting Mcl-1 and Bfl-1 proteins, a derivative of benzoic acid demonstrated equipotent binding affinity (K_i values around 100 nM) and induced apoptosis in lymphoma cell lines . This suggests that compounds with similar structural features may effectively target anti-apoptotic proteins in cancer therapy.

Structure-Activity Relationship (SAR)

The SAR studies indicate that the presence of both electron-withdrawing (chlorine) and electron-donating groups (naphthalene) significantly enhances the biological activity of the compound. The positioning of these substituents is crucial; variations can lead to substantial differences in inhibitory potency against targeted enzymes .

Molecular Docking Studies

Molecular docking simulations have been employed to understand the binding interactions between 2-Chloro-5-(naphthalen-2-YL)benzoic acid and its target enzymes. These studies reveal that the compound forms hydrogen bonds and hydrophobic interactions with key residues at the active sites of the enzymes . Such interactions are essential for the compound's inhibitory effects.

Case Studies

Several case studies have highlighted the efficacy of compounds related to 2-Chloro-5-(naphthalen-2-YL)benzoic acid:

• Antidiabetic Agents : A series of synthesized derivatives were tested for their ability to inhibit α-glucosidase and α-amylase, with promising results indicating potential for managing diabetes .
• Cancer Therapeutics : Research into dual inhibitors targeting Mcl-1/Bfl-1 has shown that modifications to benzoic acid structures can yield compounds with significant anticancer activity .